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Compound of Interest

Compound Name: NOSH-aspirin

Cat. No.: B3235942 Get Quote

Essential Safety and Handling Guide for NOSH-
Aspirin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling NOSH-aspirin. The following procedural steps and

personal protective equipment (PPE) recommendations are designed to ensure the safe

handling and disposal of this potent research compound.

NOSH-aspirin is a hybrid compound that combines the properties of aspirin with nitric oxide

(NO) and hydrogen sulfide (H₂S) releasing moieties.[1][2][3] While it has shown significant

potency against various cancer cell lines, often thousands of times greater than aspirin, it is

critical to handle it with appropriate safety measures to mitigate potential risks.[2][4][5][6] The

parent compound, aspirin, is a crystalline powder that can cause irritation to the eyes, skin, and

respiratory system and may pose a dust explosion hazard if dispersed in air.[7][8] Therefore,

the handling procedures for NOSH-aspirin must account for these potential hazards.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling NOSH-aspirin to prevent skin

and eye contact, inhalation, and ingestion. The following table summarizes the required PPE.
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PPE Component Specification/Standard Rationale

Hand Protection

Double-gloving with

chemotherapy-tested nitrile

gloves (ASTM D6978)

Prevents skin contact with the

potent compound. Double

gloving provides an extra layer

of protection.[9][10]

Eye and Face Protection
ANSI Z87.1 compliant safety

goggles and a face shield

Protects against splashes and

airborne particles entering the

eyes and face.[11]

Body Protection

Disposable, back-closing gown

made of a low-permeability

material (e.g., polyethylene-

coated polypropylene)

Protects skin and personal

clothing from contamination.[9]

[11]

Respiratory Protection
Fit-tested N95 respirator

(minimum)

Prevents inhalation of airborne

powder, especially when

handling outside of a

containment system.[11] For

large spills, a full-facepiece

respirator with appropriate

cartridges may be necessary.

[9]

Foot Protection
Closed-toe, non-perforated

shoes

Protects against spills and

dropped objects.[11]

Safe Handling Workflow
All work with NOSH-aspirin should be conducted in a designated area, such as a certified

chemical fume hood or a containment glove box, to minimize exposure.[11] The following

workflow outlines the step-by-step procedure for safely handling NOSH-aspirin.
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Pre-Handling

Handling
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Don Appropriate PPE
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Caption: Step-by-step workflow for the safe handling of NOSH-aspirin.
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Hazard Mitigation with Personal Protective
Equipment
The selection of each piece of PPE is directly related to mitigating the specific hazards

associated with handling a potent powdered substance like NOSH-aspirin.

Potential Hazards

Personal Protective Equipment (PPE)

Inhalation of Powder

Respirator (N95 or higher)

Skin Contact

Double Nitrile GlovesLab Gown

Eye Contact

Safety Goggles Face Shield

Ingestion

Click to download full resolution via product page

Caption: Relationship between potential hazards and corresponding PPE.

Spill and Emergency Procedures
In the event of a spill, evacuate the area and prevent others from entering. For small spills,

trained personnel wearing full PPE should use an appropriate absorbent material for cleanup.

All contaminated materials must be placed in a sealed container for hazardous waste disposal.

For large spills, contact your institution's Environmental Health and Safety (EHS) department

immediately.[11]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[12][13]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[8][12]
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Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[12]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.[12][13]

Disposal Plan
All waste contaminated with NOSH-aspirin must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables such as gloves, wipes, and weigh boats should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.[10][11]

Liquid Waste: Solutions containing NOSH-aspirin should be collected in a sealed,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams unless compatibility has been confirmed.[10][11]

Sharps: Needles and syringes that have come into contact with NOSH-aspirin must be

disposed of in a puncture-resistant sharps container designated for hazardous chemical

waste.[10]

Dispose of all hazardous waste through your institution's EHS department in accordance with

local, state, and federal regulations.[10][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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